Cas no 89939-60-6 (7-hydroxy-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile)
7-Hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with hydroxyl, methyl, and cyano functional groups. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical synthesis. The hydroxyl group enhances solubility and provides a site for further derivatization, while the cyano moiety offers versatility in nucleophilic addition reactions. The methyl substitution contributes to stability and modulates electronic properties. Its well-defined heterocyclic framework makes it a valuable intermediate for developing bioactive molecules, particularly in medicinal chemistry for kinase inhibitors or antimicrobial agents. The compound’s purity and consistent performance are critical for reproducible research and industrial-scale applications.
89939-60-6 structure
Product Name:7-hydroxy-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile
CAS No:89939-60-6
MF:C8H6N4O
MW:174.159440517426
CID:1081309
PubChem ID:2819027
Update Time:2025-10-31
7-hydroxy-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 7-hydroxy-5-methyl-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile
- 5-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
- BUTTPARK 134\40-75
- 5-methyl-3-cyano-7-hydroxypyrazolo[1,5-a]pyrimidine
- 5-Methyl-7-hydroxy-pyrazolo<1,5-a>pyrimidin-carbonsaeure-(3)-nitril
- 5-methyl-7-oxo-4,7-dihydro-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
- 7-hydroxy-5-methylpyrazolo<1,5-a>pyrimidine-3-carbonitrile
- HMS554A11
- 7-hydroxy-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile
- 7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
- DTXSID20384798
- Oprea1_045195
- 3-Cyano-5-methyl-7-hydroxypyrazolo[1,5-a]pyrimidine
- BDBM50533313
- VS-03702
- CS-0080895
- DTXSID901166002
- SCHEMBL16077836
- 89939-60-6
- J-519268
- BUTTPARK 134\\40-75
- AMY1743
- 5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
- MFCD07774548
- KM 00650
- 4,7-Dihydro-5-methyl-7-oxopyrazolo[1,5-a]pyrimidine-3-carbonitrile
- MFCD00122900
- 158664-14-3
- Maybridge1_004411
- CHEMBL4448240
- starbld0023105
- SCHEMBL18343696
- EN300-1129692
- AKOS005518553
- 5-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
- AKOS005068347
- STK597509
- STL164013
- BBL013204
- DB-153126
- BUTTPARK 13440-75
- G32558
- 4,7-Dihydro-5-methyl-7-oxo-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
- Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 7-hydroxy-5-methyl-
- 5-methyl-7-oxo-1,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
-
- MDL： MFCD07774548
- Inchi： 1S/C8H6N4O/c1-5-2-7(13)12-8(11-5)6(3-9)4-10-12/h2,4,10H,1H3
- InChI Key： BURYOVHUIIUWEU-UHFFFAOYSA-N
- SMILES： O=C1C=C(C)N=C2C(C#N)=CNN21
Computed Properties
- Exact Mass: 174.05400
- Monoisotopic Mass: 174.05416083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- PSA: 74.21000
- LogP: 0.61498
7-hydroxy-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-hydroxy-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM151710-1g |
7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile |
89939-60-6 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM151710-1g |
7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile |
89939-60-6 | 95% | 1g |
$489 | 2021-08-05 | |
| Enamine | EN300-1129692-1.0g |
7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile |
89939-60-6 | 95% | 1g |
$0.0 | 2023-06-09 | |
| Ambeed | A634840-100mg |
7-Hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile |
89939-60-6 | 95% | 100mg |
$124.0 | 2025-04-15 | |
| Ambeed | A634840-250mg |
7-Hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile |
89939-60-6 | 95% | 250mg |
$212.0 | 2025-04-15 | |
| Ambeed | A634840-1g |
7-Hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile |
89939-60-6 | 95% | 1g |
$570.0 | 2025-04-15 | |
| Enamine | EN300-1129692-0.05g |
7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile |
89939-60-6 | 95% | 0.05g |
$40.0 | 2023-10-26 | |
| Enamine | EN300-1129692-0.1g |
7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile |
89939-60-6 | 95% | 0.1g |
$59.0 | 2023-10-26 | |
| Enamine | EN300-1129692-0.25g |
7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile |
89939-60-6 | 95% | 0.25g |
$84.0 | 2023-10-26 | |
| Enamine | EN300-1129692-0.5g |
7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile |
89939-60-6 | 95% | 0.5g |
$132.0 | 2023-10-26 |
7-hydroxy-5-methylpyrazolo1,5-apyrimidine-3-carbonitrile Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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